Cas no 102029-80-1 (L-Alanine amide hydrobromide)

• Product Name: L-Alanine amide hydrobromide
• CAS No: 102029-80-1
• MF: C₃H₉BrN₂O
• MW: 169.020359754562
• CID: 105745
• PubChem ID: 18632422
• Update Time: 2025-06-14

L-Alanine amide hydrobromide Chemical and Physical Properties

Names and Identifiers

• (S)-2-Aminopropanamide hydrobromide
• (2S)-2-aminopropanamide,hydrobromide
• H-Ala-NH?·HBr
• H-Ala-NH₂ · HBr
• H-Ala-nh2 hbr
• L-ALANINAMIDE HYDROBROMIDE
• L-Alanine amide hydrobromide
• Propanamide,2-amino-, hydrobromide (1:1), (2S)-
• Propanamide,2-amino-,hydrobromide (1:1),(2S)
• L-Ala-NH2·HBr
• ALANINE-NH2 HBR
• H-Ala-NH HBr
• L-Alaninamide--hydrogen bromide (1/1)
• C3H9BrN2O
• L-Alanine amid hydrobromide
• (2S)-2-aminopropanamide hydrobromide
• BYAVGTZKLGIZPY-DKWTVANSSA-N
• FD21068
• (S)-2-aminopropanamide monohydrobromide
• Propanamide, 2-amino-, hydrobromide (1:1), (2S)-
• MFCD00050707
• (2S)-2-aminopropanamide;hydrobromide
• (S)-2-Aminopropanamidehydrobromide
• AKOS015909761
• 102029-80-1
• AKOS005258970
• Propanamide,2-amino-,hydrobromide(1:1),(2S)-
• AS-48946
• DTXSID20595327
• alaninamide hydrobromide
• CS-0119942
• SCHEMBL1591112
• L-Alanine amide hydrobromide≥ 98% (HPLC)
• DB-257602
• (2S)-2-amino-propanamide hydrobromide (1:1)
• ALANINAMIDE, HYDROBROMIDE

• MDL： MFCD00050707
• Inchi： 1S/C3H8N2O.BrH/c1-2(4)3(5)6;/h2H,4H2,1H3,(H2,5,6);1H/t2-;/m0./s1
• InChI Key： BYAVGTZKLGIZPY-DKWTVANSSA-N
• SMILES： Br.O=C([C@H](C)N)N

Computed Properties

• Exact Mass: 167.99000
• Monoisotopic Mass: 167.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.11000
• LogP: 1.17760

L-Alanine amide hydrobromide Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine amide hydrobromide

Comprehensive Guide to L-Alanine amide hydrobromide (CAS No. 102029-80-1): Properties, Applications, and Industry Insights

L-Alanine amide hydrobromide (CAS No. 102029-80-1) is a specialized organic compound widely recognized for its role in peptide synthesis and pharmaceutical research. This hydrobromide salt derivative of L-Alanine amide offers enhanced solubility and stability, making it a preferred choice in biochemical applications. With the growing demand for amino acid derivatives in drug development, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of L-Alanine amide hydrobromide features a chiral center, which is critical for its stereoselective interactions in biological systems. Its CAS No. 102029-80-1 serves as a unique identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Recent studies highlight its utility in peptide coupling reactions, where it acts as a building block for modified amino acids. This aligns with the industry's shift toward green chemistry and sustainable synthesis methods.

In the context of trending topics, L-Alanine amide hydrobromide is frequently searched alongside terms like "peptide therapeutics", "biocatalysis", and "non-toxic reagents". These keywords reflect the compound's relevance in cutting-edge fields such as precision medicine and enzyme engineering. Researchers often inquire about its purity standards, storage conditions, and compatibility with solid-phase peptide synthesis (SPPS), underscoring its practical importance.

From a commercial perspective, suppliers of CAS No. 102029-80-1 emphasize its low environmental impact and compliance with REACH regulations. The compound's hydrobromide form ensures improved handling safety compared to alternative salts, addressing concerns raised in laboratory safety forums. Additionally, its role in producing bioactive peptides has been explored in recent cancer research and neurological studies, further driving its market demand.

Quality control protocols for L-Alanine amide hydrobromide typically involve HPLC analysis and spectroscopic characterization (e.g., NMR, IR). These methods verify the absence of residual solvents and confirm its enantiomeric purity—a critical parameter for asymmetric synthesis. The compound's melting point (documented in technical datasheets) and hygroscopic nature are also frequently discussed in research publications.

Emerging applications include its use in prodrug design and bioconjugation techniques, where its amide group facilitates targeted drug delivery. As the pharmaceutical industry increasingly adopts continuous manufacturing, the scalability of L-Alanine amide hydrobromide production has become a focal point. Innovations in flow chemistry and catalytic amidation are expected to further optimize its synthesis.

In summary, L-Alanine amide hydrobromide (CAS No. 102029-80-1) represents a versatile tool for modern chemistry, bridging academic research and industrial applications. Its alignment with sustainable practices and therapeutic advancements ensures its continued relevance in scientific discourse. For detailed technical specifications or collaborative opportunities, consult certified suppliers specializing in high-purity amino acid derivatives.